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molecular formula C8H12N2O B8482856 (5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)methanol

(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)methanol

Cat. No. B8482856
M. Wt: 152.19 g/mol
InChI Key: ZVWIPJQDAQASCU-UHFFFAOYSA-N
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Patent
US04293699

Procedure details

The reaction of 1,4-dimethylimidazole (5.65 g.) with n-butyl lithium followed by treatment with formaldehyde (according to the method described for the preparation of 3-hydroxymethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine in Example 243) gave 1,4-dimethyl-2-hydroxymethylimidazole (2.71 g.), m.p,. 125°-126° (ethyl acetate-petroleum ether).
Name
1,4-dimethylimidazole
Quantity
5.65 g
Type
reactant
Reaction Step One
Name
n-butyl lithium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3-hydroxymethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
1,4-dimethyl-2-hydroxymethylimidazole

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH:6]=[C:5]([CH3:7])[N:4]=[CH:3]1.C([Li])CCC.C=O.[OH:15][CH2:16]C1N2CCCCC2=CN=1>>[CH3:1][N:2]1[CH:6]=[C:5]([CH3:7])[N:4]=[C:3]1[CH2:16][OH:15]

Inputs

Step One
Name
1,4-dimethylimidazole
Quantity
5.65 g
Type
reactant
Smiles
CN1C=NC(=C1)C
Name
n-butyl lithium
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCC)[Li]
Step Two
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=O
Step Three
Name
3-hydroxymethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
OCC1=NC=C2N1CCCC2

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1,4-dimethyl-2-hydroxymethylimidazole
Type
product
Smiles
CN1C(=NC(=C1)C)CO
Measurements
Type Value Analysis
AMOUNT: MASS 2.71 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.